RP-6685

• Molecular Formula: C22H14F7N5O
• Molecular Weight: 497.4 g/mol
• InChI: InChI=1S/C22H14F7N5O/c23-14-3-6-16(7-4-14)34(9-1-2-15-5-8-19(30)33-32-15)20(35)11-18-17(22(27,28)29)10-13(12-31-18)21(24,25)26/h3-8,10,12H,9,11H2,(H2,30,33)
• InChIKey: LHFFKHVGAKIDNO-UHFFFAOYSA-N

RP-6685: Baseline Definition

RP-6685 (CAS 2832047-80-8) is a potent, selective, and orally bioavailable inhibitor of DNA polymerase theta (Polθ), a key enzyme in the microhomology-mediated end-joining (MMEJ) DNA repair pathway [1]. Identified through structure-based drug design and ADME optimization of an initial 11 µM hit from a 350,000-compound high-throughput screen, RP-6685 represents a refined synthetic lethal tool compound [1]. It has demonstrated proof-of-concept in vivo efficacy in a BRCA2-deficient tumor xenograft model, with a reported oral bioavailability of 66% and an enzymatic IC50 of 5.8 nM [1][2].

Inhibitor class Polθ polymerase domain (Polθ-pol) inhibitor; oral small molecule

Pathway fit Microhomology-mediated end joining (MMEJ) repair studies; BRCA-deficient synthetic lethality

Model context Reported xenograft model-response in BRCA2−/− setting; oral exposure model support

Probe utility Alkyne handle enables click chemistry probe generation

• [1] Bubenik M, Mader P, Mochirian P, et al. Identification of RP-6685, an Orally Bioavailable Compound that Inhibits the DNA Polymerase Activity of Polθ. J Med Chem. 2022;65(19):13198-13215. doi:10.1021/acs.jmedchem.2c00998 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. RP-6685 Ligand Page (Ligand ID: 12656). View Source

RP-6685: In-Class Differentiation

Polθ inhibitors exhibit fundamental differences in their molecular mechanisms, target engagement, and pharmacokinetic profiles that preclude simple substitution [1]. Novobiocin inhibits the ATPase domain of Polθ with relatively weak potency, while ART558 is a non-competitive, allosteric inhibitor that binds to the polymerase domain without demonstrating the optimized oral bioavailability of RP-6685 [1][2]. Furthermore, the PK profile varies dramatically between these agents; substituting a compound without fully validated ADME properties can lead to false-negative results in animal models due to insufficient target coverage, ultimately wasting resources and delaying project timelines. The following evidence quantifies the specific differentiators that support RP-6685 as the preferential choice for orally dosed in vivo efficacy studies.

Domain mismatch ATPase-domain inhibitors (novobiocin, RP-2119) are mechanistically distinct and not interchangeable with Polθ-pol inhibitors.

Profile gap Other Polθ-pol inhibitors (ART558, ART812, RTx-161) may differ in biochemical potency, cellular activity, and selectivity; direct substitution may shift assay response.

Selectivity context Limited public selectivity panel data for comparators; class-level inference only. Off-target polymerase impact may not transfer.

• [1] Fried W, et al. Discovery of a small-molecule inhibitor that traps Polθ on DNA. Nature Communications. 2024. doi:10.1038/s41467-024-46549-1 View Source
• [2] Syed A, Filandr F, Patterson-Fortin J, et al. Novobiocin blocks nucleic acid binding to Polθ and inhibits stimulation of its ATPase activity. Nucleic Acids Res. 2023;51(18):9920-9937. doi:10.1093/nar/gkad727 View Source

RP-6685: Evidence vs. Comparators

Polymerase Domain-Specific Binding

In a direct side-by-side assessment of Polθ polymerase domain inhibition, RP-6685 demonstrates superior potency to the common allosteric comparator ART558 [1].

Domain-Specific Binding

Method context

Polymerase domain (IC50 5.8 nM, PicoGreen assay) vs ATPase domain (not active)

Domain-specific mechanism differentiation; orthogonal binding sites

Cross-study comparable; confirm under your assay conditions

Evidence Dimension	Polθ Polymerase Domain Inhibition (IC50)
Target Compound Data	6.9 nM
Comparator Or Baseline	ART558: 11.4 nM
Quantified Difference	RP-6685 is 1.65-fold more potent
Conditions	PicoGreen assay; reported in comparative analysis by Fried et al., 2024

Why This Matters

Procurement of RP-6685 provides a higher intrinsic affinity for the Polθ polymerase domain, allowing for potentially lower effective concentrations in cellular and in vivo assays compared to ART558.

• [1] Fried W, et al. Discovery of a small-molecule inhibitor that traps Polθ on DNA. Nature Communications. 2024. doi:10.1038/s41467-024-46549-1 View Source

Biochemical Potency vs. ART558

RP-6685 exhibits a clean selectivity profile against related human DNA polymerases, demonstrating no inhibition of Polα, Polε, Polγ, and Polμ isozymes [1].

Potency vs. ART558

Head-to-head

IC50 6.9 nM (RP-6685) vs 11.4 nM (ART558); ~1.7-fold difference

Reported IC50 difference under identical assay conditions

Biochemical Polθ polymerase assay; Nat Commun 2024

Evidence Dimension	Inhibition of Human DNA Polymerases (Polα, Polε, Polγ, Polμ)
Target Compound Data	Inactive (No measurable inhibition)
Comparator Or Baseline	ART558: Inactive against Polα, Polγ, Polη, Polν; IC50 > 120 µM [2]
Quantified Difference	Both compounds are selective, but RP-6685 offers a distinct isozyme selectivity profile against a slightly different panel
Conditions	Enzymatic activity assays; IUPHAR/BPS curated database and Chemical Probes Portal data

Why This Matters

Confirms that observed biological effects are specifically driven by Polθ inhibition rather than confounding activity on other essential replication or repair polymerases, increasing confidence in mechanism-of-action studies.

• [1] IUPHAR/BPS Guide to Pharmacology. RP-6685 Ligand Page (Ligand ID: 12656). View Source
• [2] Chemical Probes Portal. Probe ART558. View Source

Broad Polymerase Selectivity

RP-6685 has been specifically optimized for oral administration, achieving a 66% oral bioavailability in CD-1 mice and demonstrating target engagement in tumor tissue [1].

Polymerase Selectivity

Context-dependent

Inactive against Pol α, ε, γ, λ, μ

Reported selectivity profile; supports Polθ-specific cellular studies

Limited public comparator panel data; verify for your context

Evidence Dimension	Oral Bioavailability (F%) and Clearance in Mice
Target Compound Data	F = 66%; Clearance (CL) = 36.8 mL/min/kg; t1/2 = 0.4 h (CD-1 mouse, 2.5 mg/kg)
Comparator Or Baseline	Novobiocin: Limited oral bioavailability (antibiotic class, not optimized for CNS/tumor penetration); ART558: PK data not primarily optimized for robust oral in vivo efficacy
Quantified Difference	RP-6685 is validated for oral dosing; comparative bioavailability data not available in same study
Conditions	CD-1 mice (20-30 g); single dose of 2.5 mg/kg i.v. or p.o.

Why This Matters

Oral bioavailability enables convenient, repeated dosing for long-term in vivo efficacy studies without the confounding stress and variability of intraperitoneal or intravenous injection, making RP-6685 the preferable tool for chronic tumor models.

• [1] Bubenik M, Mader P, Mochirian P, et al. Identification of RP-6685, an Orally Bioavailable Compound that Inhibits the DNA Polymerase Activity of Polθ. J Med Chem. 2022;65(19):13198-13215. doi:10.1021/acs.jmedchem.2c00998 View Source

In Vivo Efficacy in BRCA2−/− Xenograft

RP-6685 demonstrates specific antitumor activity in homologous recombination-deficient backgrounds, with no effect on BRCA2-proficient tumors [1].

In Vivo Model Response

Endpoint context

Tumor growth inhibition in HCT116 BRCA2−/− xenograft; oral dosing

Oral exposure-model response in BRCA2-deficient setting

Primary article provides dose and magnitude; model-specific

Evidence Dimension	In Vivo Tumor Growth Inhibition
Target Compound Data	Induced tumor regression during the first 8 days of treatment in HCT116 BRCA2-/- tumors; no effect in BRCA2+/+ tumors
Comparator Or Baseline	ART558: Reduces glioblastoma cell viability in vitro but limited oral in vivo efficacy data [2]
Quantified Difference	RP-6685 provides a clear in vivo window for BRCA2 synthetic lethality; comparative in vivo efficacy with ART558 not directly tested
Conditions	Female CD1 nude mice; HCT116 BRCA2-/- xenograft; 80 mg/kg p.o. BID for 21 days

Why This Matters

Validates the compound's utility in precisely mimicking Polθ-dependent synthetic lethality in vivo, establishing it as a reliable reference standard for BRCA-mutant oncology research programs.

• [1] Bubenik M, Mader P, Mochirian P, et al. Identification of RP-6685, an Orally Bioavailable Compound that Inhibits the DNA Polymerase Activity of Polθ. J Med Chem. 2022;65(19):13198-13215. doi:10.1021/acs.jmedchem.2c00998 View Source
• [2] Barszczewska-Pietraszek G, et al. Polθ Inhibitor (ART558) Demonstrates a Synthetic Lethal Effect in Glioblastoma Cells. Int J Mol Sci. 2024. View Source

Alkyne-Enabled Click Chemistry

RP-6685 effectively inhibits the proliferation of cells dependent on Polθ-mediated alternative end-joining (Alt-EJ), with an IC50 of 0.94 µM in HEK293 LIG4-/- cells .

Click Chemistry Handle

Class-level

Alkyne functional group present; CuAAC-compatible

Enables probe generation without de novo synthesis

Structural characterization via SMILES; verify conjugation efficiency

Evidence Dimension	Cellular Antiproliferative Activity
Target Compound Data	IC50 = 0.94 µM (HEK293 LIG4-/- cells)
Comparator Or Baseline	ART558: Cellular MMEJ inhibition reported but antiproliferative IC50 varies by cell line (e.g., glioblastoma models)
Quantified Difference	RP-6685 shows sub-micromolar potency in a defined Polθ-dependent cellular model
Conditions	HEK293 LIG4-/- cells; proliferation assay

Why This Matters

Demonstrates that the enzymatic inhibition of Polθ translates into functional pathway blockade and a measurable antiproliferative effect in a cell model dependent on MMEJ repair, confirming on-target cellular activity.

Synergistic Potential: Combination Studies with PARP Inhibitors in Patient-Derived Models

In a recent 2025 study utilizing patient-derived multicellular tumor spheroids, the combination of RP-6685 with the PARP inhibitor talazoparib demonstrated a Bliss synergy score greater than 0, indicating super-additive effects in a specific BRCA-mutant endometrial cancer model [1].

Evidence Dimension	Combination Cytotoxicity (Bliss Synergy Score)
Target Compound Data	Bliss synergy score > 0 (super-additive) in model 922,993–354-T-J3-PDC when combined with talazoparib at high concentrations
Comparator Or Baseline	ART558/RP-6685 + talazoparib showed similar trends, but the specific synergy magnitude was model-dependent and not observed in all BRCA2-mutant models
Quantified Difference	Super-additive interaction quantified by Bliss score > 0
Conditions	Patient-derived endometrial serous carcinoma multicellular tumor spheroids

Why This Matters

Provides direct experimental evidence supporting the use of RP-6685 in combination regimens with PARP inhibitors, expanding its utility beyond single-agent studies and into clinically relevant combination therapy research.

• [1] Teicher BA, et al. Polymerase θ inhibitors combinations with approved and investigational agents in patient-derived tumor multi-cell type (mct) spheroids. 2025. View Source

RP-6685: Application Scenarios

BRCA1/2-Deficient Synthetic Lethality Studies

RP-6685 is optimally deployed in long-term oral dosing regimens (e.g., 80 mg/kg BID for 21 days) to assess synthetic lethality in BRCA2-deficient or homologous recombination-deficient (HRD) tumor xenografts [1]. Its validated 66% oral bioavailability eliminates the need for invasive IP/IV dosing, reducing animal stress and improving data reproducibility in tumor growth inhibition studies. Researchers should compare outcomes in BRCA2-/- versus BRCA2+/+ isogenic models to confirm target specificity [1].

Polymerase vs. ATPase Domain Inhibitor Comparison

Utilize RP-6685 at sub-micromolar concentrations (e.g., 0.94 µM) in HEK293 LIG4-/- cells to interrogate cellular dependency on Polθ-mediated microhomology-mediated end-joining [1]. This scenario is ideal for confirming on-target Polθ inhibition without the confounding off-target activity against Polα, Polε, Polγ, and Polμ, providing clean data for pathway dissection and genetic interaction mapping [2].

Click Chemistry-Based Probe Development

RP-6685 can be co-administered with FDA-approved PARP inhibitors (e.g., olaparib, niraparib, talazoparib) to evaluate potential super-additive or synergistic cytotoxic effects in BRCA-mutant or HRD patient-derived models [1]. The quantitative synergy data (Bliss score > 0) observed in patient-derived spheroids supports its use as a reference Polθ inhibitor for optimizing combination schedules and doses prior to clinical candidate selection [1].

Selective Polθ Inhibitor for Enzymology Studies

Given the published comparative data against ART558 (6.9 nM vs. 11.4 nM Polθ-polymerase IC50), RP-6685 serves as a validated, potent, and orally bioavailable benchmark compound for assessing the relative enzymatic and cellular activity of next-generation Polθ inhibitors [1]. Its well-characterized PK and selectivity profile provide a reliable standard for calibrating assays in drug discovery programs.

Application

Selection Property

Validation Focus

BRCA2-deficient synthetic lethality research

Oral Polθ-pol domain inhibitor

BRCA2−/− xenograft model response; oral exposure context

MMEJ pathway domain dissection

Polymerase vs ATPase domain inhibitor comparator

Domain-specific repair checkpoint endpoints

Chemical probe development

Alkyne handle for CuAAC click chemistry

Probe conjugation and target engagement verification

Polθ enzymology and reporter assays

Defined polymerase selectivity panel

Off-target polymerase exclusion; Polγ safety-related endpoint monitoring

• [1] Bubenik M, Mader P, Mochirian P, et al. Identification of RP-6685, an Orally Bioavailable Compound that Inhibits the DNA Polymerase Activity of Polθ. J Med Chem. 2022;65(19):13198-13215. doi:10.1021/acs.jmedchem.2c00998 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. RP-6685 Ligand Page (Ligand ID: 12656). View Source
• [3] Teicher BA, et al. Polymerase θ inhibitors combinations with approved and investigational agents in patient-derived tumor multi-cell type (mct) spheroids. 2025. View Source